Cas no 887267-55-2 (2-(2-Chloro-4-fluorophenyl)acetohydrazide)

2-(2-Chloro-4-fluorophenyl)acetohydrazide structure
887267-55-2 structure
Product Name:2-(2-Chloro-4-fluorophenyl)acetohydrazide
CAS No:887267-55-2
MF:C8H8ClFN2O
MW:202.613324165344
MDL:MFCD08061566
CID:712957
PubChem ID:26985133
Update Time:2024-10-26

2-(2-Chloro-4-fluorophenyl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloro-4-fluorophenyl)acetohydrazide
    • 2-(2-Chloro-4-fluoro-phenyl)acetic acid hydrazide
    • Benzeneacetic acid,2-chloro-4-fluoro-, hydrazide
    • PC1858
    • PRASZCCYLWKZKA-UHFFFAOYSA-N
    • SBB093014
    • FCH1386291
    • AK140487
    • AX8061181
    • 2-Chloro-4-fluorobenzeneacetic acid hydrazide (ACI)
    • C76969
    • MFCD08061566
    • AS-64885
    • CS-0149897
    • DB-148013
    • SCHEMBL837387
    • DTXSID00650408
    • 887267-55-2
    • AKOS015891168
    • MDL: MFCD08061566
    • Inchi: 1S/C8H8ClFN2O/c9-7-4-6(10)2-1-5(7)3-8(13)12-11/h1-2,4H,3,11H2,(H,12,13)
    • InChI Key: PRASZCCYLWKZKA-UHFFFAOYSA-N
    • SMILES: O=C(CC1C(Cl)=CC(F)=CC=1)NN

Computed Properties

  • Exact Mass: 202.03100
  • Monoisotopic Mass: 202.0309187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.1
  • Topological Polar Surface Area: 55.1

Experimental Properties

  • PSA: 55.12000
  • LogP: 2.10270

2-(2-Chloro-4-fluorophenyl)acetohydrazide Security Information

2-(2-Chloro-4-fluorophenyl)acetohydrazide Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(2-Chloro-4-fluorophenyl)acetohydrazide Pricemore >>

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2-(2-Chloro-4-fluorophenyl)acetohydrazide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate Solvents: 2-Methyltetrahydrofuran ;  10 h, rt
Reference
Synthesis, characterization and anti-diabetic activity of vanillin based acetohydrazide-hydrazone derivatives
Reddy, M. Upendar; Reddy, M. C. Somasekhara, World Journal of Pharmaceutical Research, 2017, 6, 814-825

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  8 - 12 h, reflux
Reference
Synthesis and antibacterial activity of acetohydrazide-hydrazone derivatives of vanillin
Reddy, A. L. V. Kumar; Kathale, Niren E., World Journal of Pharmaceutical Research, 2017, 6(1), 1255-1266

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  8 - 12 h, reflux
1.2 Solvents: Water ;  15 - 20 min, cooled
Reference
Synthesis and anti-inflammatory activity of hydrazones bearing biphenyl moiety and vanillin based hybrids
Reddy, A. L. V. Kumar; Kathale, Niren E., Oriental Journal of Chemistry, 2017, 33(2), 971-978

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  8 h, reflux
Reference
Synthesis, characterisation and antimicrobial activity of (E)-N'-(substituted-benzylidene)-2-(2-chloro-4-fluorophenyl)acetohydrazide derivatives
Kumar, Birendra; Mishra, A. K.; Kumari, Manju; Singh, Neha; Kumari, Binita; et al, World Journal of Pharmaceutical Research, 2016, 5(1), 1215-1225

2-(2-Chloro-4-fluorophenyl)acetohydrazide Raw materials

2-(2-Chloro-4-fluorophenyl)acetohydrazide Preparation Products

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